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Compound of Interest

Compound Name: PTP1B-IN-15

Cat. No.: B15577795

Despite its commercial availability as a "potent and selective" inhibitor of Protein Tyrosine
Phosphatase 1B (PTP1B), a comprehensive, publicly available dataset detailing the cellular
targets of PTP1B-IN-15 beyond its intended enzyme is currently absent from the scientific
literature. Researchers, scientists, and drug development professionals seeking to utilize this
compound should proceed with caution, as its broader biological effects and potential off-target
interactions are not documented in peer-reviewed studies.

Protein Tyrosine Phosphatase 1B is a well-established negative regulator of insulin and leptin
signaling pathways, making it a significant therapeutic target for type 2 diabetes, obesity, and
certain cancers. The development of specific inhibitors is a key focus of research. While
PTP1B-IN-15 is marketed as one such inhibitor, the critical data required to validate its
selectivity and understand its full mechanism of action within a cellular context is not
accessible.

Our extensive search for information on PTP1B-IN-15, identified by the CAS number 765317-
71-3, across numerous scientific databases and chemical repositories has yielded no primary
research articles describing its synthesis, characterization, or screening against a wider panel
of cellular targets. Commercial vendor websites list the compound and describe its intended
purpose, but do not provide any quantitative data on its inhibitory activity against other
phosphatases, kinases, or any other protein classes.
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This lack of information precludes the creation of a detailed technical guide as requested. Key
components of such a guide, including:

e Quantitative Data on Off-Target Effects: No IC50 or Ki values for PTP1B-IN-15 against other
proteins are available to be summarized in a comparative table.

o Detailed Experimental Protocols: Without the original research, the methodologies for any
selectivity screening (e.g., kinome scans, cellular thermal shift assays, or proteomic profiling)
that may have been performed remain unknown.

» Signaling Pathway Visualizations: It is not possible to generate diagrams of signaling
pathways affected by off-target interactions without evidence of such interactions.

It is crucial to distinguish PTP1B-IN-15 (CAS 765317-71-3) from other commercially available
PTP1B inhibitors. For instance, a different compound, often generically labeled as "PTP1B
Inhibitor" with the CAS number 765317-72-4, has been described in the literature as a cell-
permeable, allosteric inhibitor of PTP1B with reported IC50 values. However, this is a distinct
chemical entity, and its properties cannot be extrapolated to PTP1B-IN-15.

In conclusion, for researchers and drug development professionals, the cellular target profile of
PTP1B-IN-15 beyond PTP1B is an uncharted area. The assertion of its selectivity is, at
present, not substantiated by publicly accessible scientific data. Any investigation utilizing this
compound would necessitate independent, comprehensive profiling to determine its true
specificity and potential for off-target effects. Until such data becomes available, its use in
biological systems carries an inherent risk of confounding results due to unknown protein
interactions.

« To cite this document: BenchChem. [Uncharted Territory: The Cellular Target Landscape of
PTP1B-IN-15 Remains Undisclosed]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577795#cellular-targets-of-ptplb-in-15-beyond-

ptplb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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